Cas no 460331-57-1 (5-amino-1-(4-chlorophenyl)-1h-pyrazole-3-carbonitrile)

5-amino-1-(4-chlorophenyl)-1h-pyrazole-3-carbonitrile structure
460331-57-1 structure
Product Name:5-amino-1-(4-chlorophenyl)-1h-pyrazole-3-carbonitrile
CAS No:460331-57-1
MF:C10H7ClN4
MW:218.642379999161
CID:930154
PubChem ID:17773420
Update Time:2025-04-19

5-amino-1-(4-chlorophenyl)-1h-pyrazole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 5-amino-1-(4-chlorophenyl)-1h-pyrazole-3-carbonitrile
    • 5-amino-1-(4-chlorophenyl)pyrazole-3-carbonitrile
    • 5-amino-1-(4-chlorophenyl)-3-pyrazolecarbonitrile
    • 5-azanyl-1-(4-chlorophenyl)pyrazole-3-carbonitrile
    • DTXSID80590914
    • A826968
    • 460331-57-1
    • Inchi: 1S/C10H7ClN4/c11-7-1-3-9(4-2-7)15-10(13)5-8(6-12)14-15/h1-5H,13H2
    • InChI Key: LNZMMFVVUWDTTK-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)N1C(=CC(C#N)=N1)N

Computed Properties

  • Exact Mass: 218.03600
  • Monoisotopic Mass: 218.0359239g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 67.6Ų

Experimental Properties

  • PSA: 67.63000
  • LogP: 2.56078
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